Cas no 2229441-26-1 (2-amino-N-(1-phenylpropyl)acetamide hydrochloride)

• Product Name: 2-amino-N-(1-phenylpropyl)acetamide hydrochloride
• CAS No: 2229441-26-1
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 5326386
• PubChem ID: 137964532
• Update Time: 2025-05-21

2-amino-N-(1-phenylpropyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(1-phenylpropyl)-, hydrochloride (1:1)
• 2-amino-N-(1-phenylpropyl)acetamide hydrochloride

• Inchi： 1S/C11H16N2O.ClH/c1-2-10(13-11(14)8-12)9-6-4-3-5-7-9;/h3-7,10H,2,8,12H2,1H3,(H,13,14);1H
• InChI Key： FCOFZFUGECNXIV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CC)NC(=O)CN.Cl

Additional information on 2-amino-N-(1-phenylpropyl)acetamide hydrochloride

Research Brief on 2-amino-N-(1-phenylpropyl)acetamide hydrochloride (CAS: 2229441-26-1)

2-amino-N-(1-phenylpropyl)acetamide hydrochloride (CAS: 2229441-26-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of both an amino and an amide functional group in its structure makes it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic effects.

Recent studies have focused on the synthesis and characterization of 2-amino-N-(1-phenylpropyl)acetamide hydrochloride, aiming to elucidate its physicochemical properties and biological activities. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. These studies are critical for ensuring the reproducibility and reliability of subsequent pharmacological evaluations.

In vitro and in vivo studies have explored the compound's potential as a modulator of specific biological targets. Preliminary results suggest that 2-amino-N-(1-phenylpropyl)acetamide hydrochloride exhibits promising activity in certain biochemical assays, although the exact mechanism of action remains under investigation. Researchers are particularly interested in its potential interactions with enzymes or receptors implicated in disease pathways, which could pave the way for the development of novel therapeutics.

The compound's stability and solubility profiles have also been assessed to determine its suitability for further pharmaceutical development. These studies are essential for optimizing formulation strategies and ensuring the compound's bioavailability in potential therapeutic applications. Recent advancements in analytical methodologies have enabled more precise measurements of these properties, contributing to a better understanding of the compound's behavior in biological systems.

Future research directions for 2-amino-N-(1-phenylpropyl)acetamide hydrochloride include structure-activity relationship (SAR) studies to identify more potent analogs, as well as detailed pharmacokinetic and toxicological evaluations. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these investigations, providing valuable insights into the compound's therapeutic potential.

In conclusion, 2-amino-N-(1-phenylpropyl)acetamide hydrochloride represents a promising candidate for further exploration in drug discovery. Its unique chemical structure and preliminary biological activities warrant continued research efforts to fully elucidate its pharmacological properties and potential clinical applications. The ongoing studies on this compound highlight the importance of interdisciplinary approaches in advancing chemical biology and pharmaceutical sciences.